N-[2-(diethylamino)ethyl]-1H-indole-2-carboxamide

• CAS No.: 117843-84-2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C15H21N3O/c1-3-18(4-2)10-9-16-15(19)14-11-12-7-5-6-8-13(12)17-14/h5-8,11,17H,3-4,9-10H2,1-2H3,(H,16,19)
• InChI Key: SNUICCAGEAODAF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC2=CC=CC=C2N1

Description

N-[2-(diethylamino)ethyl]-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C15H21N3O and its molecular weight is 259.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4.83 g indol-2-carboxylic acid and 3.8 g N-hydroxy-succinimide in 60 ml abs. acetonitrile is added at room temperature a solution of 6.8 g dicyclohexyl-carbodiimide in 30 ml abs. diethyl ether, whereby the temperature rises rapidly to 33°. The suspension goes into solution and urea precipitates. The mixture is stirred at room temperature for 3 hours, filtered and the filtrate washed with acetonitrile. The filtrate is treated dropwise with 8.5 ml (60 mM) diethyl-aminoethyl amine, whereby the temperature rises from 20° to 28°. The mixture is left overnight and then is partitioned between 1N aqueous sodium carbonate solution and CH2Cl2. The organic phase is evaporated to give the title compound, recrystallised from CH2Cl2 /hexane m.p. 133°-134°.